Cas no 1204297-55-1 (2-Bromo-3-methyl-1,5-naphthyridine)

• Product Name: 2-Bromo-3-methyl-1,5-naphthyridine
• CAS No: 1204297-55-1
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD12404061
• CID: 4562840
• PubChem ID: 45496216
• Update Time: 2025-05-20

2-Bromo-3-methyl-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-methyl-1,5-naphthyridine
• 1,5-Naphthyridine, 2-bromo-3-methyl-
• EN300-236533
• AKOS005135646
• F1957-0086
• 1204297-55-1

• MDL： MFCD12404061
• Inchi： 1S/C9H7BrN2/c1-6-5-8-7(12-9(6)10)3-2-4-11-8/h2-5H,1H3
• InChI Key： PYGUNFREGFFNIU-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=CC=2)C=C(C)C=1Br

Computed Properties

• Exact Mass: 221.97926g/mol
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 2-Bromo-3-methyl-1,5-naphthyridine

2-Bromo-3-methyl-1,5-naphthyridine: A Comprehensive Overview

2-Bromo-3-methyl-1,5-naphthyridine is a heterocyclic aromatic compound with a unique structural configuration that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as 1,5-naphthyridine derivative, belongs to the broader class of naphthyridines, which are bicyclic structures consisting of a benzene ring fused to a pyridine ring. The presence of a bromine atom at the 2-position and a methyl group at the 3-position introduces distinct electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 2-bromo-3-methyl-1,5-naphthyridine typically involves multi-step reactions that combine principles of aromatic substitution and cyclization. Recent advancements in catalytic methods have enabled more efficient pathways for its preparation. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the naphthyridine framework. These methods not only enhance yield but also improve the overall sustainability of the synthesis process.

Structurally, 1,5-naphthyridine derivatives exhibit remarkable stability due to their aromaticity and conjugated π-systems. The bromine substituent at position 2 imparts electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical transformations. Conversely, the methyl group at position 3 introduces electron-donating effects through inductive interactions. This balance of electronic properties makes 2-bromo-3-methyl-1,5-naphthyridine an attractive candidate for applications in drug design and materials synthesis.

Recent studies have highlighted the potential of naphthyridine derivatives in pharmacology. For example, researchers have explored their role as scaffolds for developing kinase inhibitors and other bioactive molecules. The ability of 2-bromo-3-methyl-1,5-naphthyridine to interact with biological targets through hydrogen bonding and π-π interactions has been particularly promising. Moreover, its structural versatility allows for further functionalization to tailor its properties for specific therapeutic applications.

In addition to its biological applications, 1,5-naphthyridine derivatives have found utility in materials science. Their aromaticity and stability make them suitable candidates for use in organic electronics. For instance, they can serve as building blocks for constructing semiconducting polymers or as dopants in organic light-emitting diodes (OLEDs). Recent research has demonstrated that incorporating 2-bromo-3-methyl-1,5-naphthyridine into polymer frameworks can enhance charge transport properties without compromising stability.

The study of naphthyridines has also extended into the realm of supramolecular chemistry. Scientists have investigated their ability to form self-assembled structures through non-covalent interactions such as van der Waals forces and π-stacking. These studies have revealed that 2-bromo-3-methyl-1,5-naphthyridine can act as a versatile component in constructing nanostructured materials with potential applications in sensing and catalysis.

From an analytical standpoint, modern techniques such as X-ray crystallography and computational modeling have provided deeper insights into the molecular geometry and electronic structure of 2-bromo-3-methyl-1,5-naphthyridine. These tools have enabled researchers to predict its reactivity under various conditions and optimize its use in chemical transformations.

In conclusion, 2-bromo-3-methyl-1,5-naphthyridine stands out as a versatile compound with diverse applications across multiple disciplines. Its unique combination of electronic properties and structural flexibility positions it as a valuable tool in contemporary chemical research. As ongoing studies continue to uncover new potential uses for this compound, its significance within the scientific community is likely to grow further.